Cas no 92156-89-3 ( )

• Product Name: &nbsp
• CAS No: 92156-89-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 998131
• PubChem ID: 351847
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-diethylphenoxy)propanoic acid
• NSC523854
• SCHEMBL12933654
• NSC 523854
• DTXSID20326077
• 92156-89-3
• NSC-523854
• DS-000464
•  

• Inchi： 1S/C13H18O3/c1-4-10-6-7-12(11(5-2)8-10)16-9(3)13(14)15/h6-9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： QMAJEBAMAUMPBE-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC(CC)=CC=1CC

Computed Properties

• Exact Mass: 222.126
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids